Cas no 908355-84-0 (7-Chlorothiazolo4,5-cpyridine-2-thiol)

• Product Name: 7-Chlorothiazolo4,5-cpyridine-2-thiol
• CAS No: 908355-84-0
• MF: C₆H₃ClN₂S₂
• MW: 202.684417009354
• CID: 796730
• PubChem ID: 11849875
• Update Time: 2025-10-23

7-Chlorothiazolo4,5-cpyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 7-Chlorothiazolo[4,5-c]pyridine-2-thiol
• 7-chloro-3H-[1,3]thiazolo[4,5-c]pyridine-2-thione
• Thiazolo[4,5-c]pyridine-2(3H)-thione,7-chloro-
• QC-6406
• 7-Chlorothiazolo[4,5-c]pyridine-2(3H)-thione (ACI)
• DB-078823
• 908355-84-0
• SCHEMBL5512506
• 7-Chlorothiazolo-[4,5-c]pyridine-2-thiol
• DTXSID10474394
• AKOS015850370
• J-519227
• 7-Chlorothiazolo4,5-cpyridine-2-thiol

• Inchi： 1S/C6H3ClN2S2/c7-3-1-8-2-4-5(3)11-6(10)9-4/h1-2H,(H,9,10)
• InChI Key： QLIADIWLVOLEPK-UHFFFAOYSA-N
• SMILES： S=C1NC2C(=C(C=NC=2)Cl)S1

Computed Properties

• Exact Mass: 201.94300
• Monoisotopic Mass: 201.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.712
• Boiling Point: 346.175°C at 760 mmHg
• Flash Point: 163.161°C
• Refractive Index: 1.803
• PSA: 92.82000
• LogP: 2.63340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 7-Chlorothiazolo4,5-cpyridine-2-thiol

Exploring 7-Chlorothiazolo[4,5-c]pyridine-2-thiol (CAS No. 908355-84-0): Properties, Applications, and Innovations

7-Chlorothiazolo[4,5-c]pyridine-2-thiol (CAS No. 908355-84-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This sulfur- and nitrogen-containing scaffold is structurally unique, combining a thiazole ring fused with a pyridine moiety, which contributes to its diverse reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic candidates in precision medicine.

The compound’s chloro and thiol functional groups make it a versatile intermediate for further derivatization. Recent studies highlight its utility in click chemistry and cross-coupling reactions, addressing the need for efficient synthetic methodologies in high-throughput screening workflows. With the rise of AI-driven drug design, 7-Chlorothiazolo[4,5-c]pyridine-2-thiol has been flagged in computational databases as a promising scaffold for virtual screening, reflecting broader trends in cheminformatics and fragment-based drug discovery.

Beyond pharmaceuticals, this compound’s electronic properties have sparked interest in materials science. Its conjugated system and heteroatom-rich structure suggest potential applications in organic semiconductors or sensors, topics frequently searched in nanotechnology forums. As sustainability gains traction, researchers are also investigating greener synthetic routes for such heterocycles, responding to queries about eco-friendly synthesis and catalytic C-H activation.

Analytical characterization of 908355-84-0 typically involves HPLC, NMR, and mass spectrometry, with purity being a critical parameter for end-users. FAQs in academic circles often revolve around its solubility (notably in DMSO or methanol) and stability under various conditions—key considerations for experimental reproducibility. Suppliers increasingly list this compound alongside analytical certificates and structure-activity relationship (SAR) data, catering to quality-conscious buyers.

In summary, 7-Chlorothiazolo[4,5-c]pyridine-2-thiol exemplifies the intersection of synthetic chemistry and applied sciences. Its relevance to drug development, material innovation, and green chemistry positions it as a compound of enduring interest, with ongoing research likely to uncover further applications in emerging fields like bioconjugation or metal-organic frameworks (MOFs).